Cas no 2108008-26-8 ((Oxan-4-yl)methanesulfinamide)

• Product Name: (Oxan-4-yl)methanesulfinamide
• CAS No: 2108008-26-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6039960
• PubChem ID: 165459520
• Update Time: 2025-05-23

(Oxan-4-yl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732473
• (oxan-4-yl)methanesulfinamide
• 2108008-26-8
• (Oxan-4-yl)methanesulfinamide

• Inchi： 1S/C6H13NO2S/c7-10(8)5-6-1-3-9-4-2-6/h6H,1-5,7H2
• InChI Key： DBVIPQMFNKAELM-UHFFFAOYSA-N
• SMILES： S(CC1CCOCC1)(N)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.5Ų

Additional information on (Oxan-4-yl)methanesulfinamide

Comprehensive Overview of (Oxan-4-yl)methanesulfinamide (CAS No. 2108008-26-8): Properties, Applications, and Industry Insights

(Oxan-4-yl)methanesulfinamide (CAS No. 2108008-26-8) is a specialized sulfinamide derivative with a unique molecular structure featuring an oxane ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a chiral auxiliary or intermediate in asymmetric synthesis. The presence of the sulfinamide group (-S(=O)-NH₂) enhances its reactivity, making it valuable for constructing complex molecules with high stereoselectivity.

Recent studies highlight the growing demand for sulfur-containing compounds like (Oxan-4-yl)methanesulfinamide in drug discovery. Researchers are exploring its role in modulating enzyme inhibition and receptor binding, particularly in neurological and metabolic disorders. The compound’s oxane scaffold contributes to improved bioavailability, a key focus area in modern medicinal chemistry.

From an industrial perspective, CAS 2108008-26-8 is synthesized via controlled oxidation of corresponding thioethers or through Grignard reactions involving oxane-4-carbaldehyde. Its stability under ambient conditions makes it suitable for large-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring >98% purity for research-grade material.

Environmental and regulatory considerations are increasingly shaping the use of sulfinamide-based compounds. (Oxan-4-yl)methanesulfinamide aligns with green chemistry principles due to its biodegradability and low ecotoxicity. This positions it favorably against traditional organosulfur reagents in sustainable manufacturing workflows.

Market trends indicate rising interest in heterocyclic sulfinamides, driven by their versatility in catalysis and material science. Patent filings related to CAS 2108008-26-8 show applications in OLED materials and liquid crystals, highlighting its cross-industry potential. Custom synthesis services now offer this compound with tailored enantiomeric excess (ee) specifications to meet diverse R&D needs.

For researchers investigating structure-activity relationships (SAR), (Oxan-4-yl)methanesulfinamide provides a modular platform for derivatization. Its hydrogen-bonding capacity and stereogenic sulfur center enable precise molecular interactions, a feature exploited in fragment-based drug design. Computational studies using DFT calculations further validate its conformational preferences.

Handling protocols for 2108008-26-8 emphasize standard laboratory precautions, including inert atmosphere storage to prevent oxidation. While not classified as hazardous, its hygroscopic nature necessitates desiccated conditions. Leading suppliers provide comprehensive COA (Certificate of Analysis) documentation with batch-specific LC-MS data.

The future outlook for (Oxan-4-yl)methanesulfinamide remains promising, particularly in bioconjugation chemistry and proteomics. Emerging applications include its use as a ligand in transition metal catalysis and as a building block for peptide mimetics. Continuous optimization of synthetic routes is expected to reduce production costs, expanding accessibility for academic and industrial users.